Ethyl Eprosartan
Overview
Description
Eprosartan is an angiotensin II receptor blocker (ARB) used to treat high blood pressure (hypertension) in adults . It works by blocking a substance in the body that causes the blood vessels to tighten. As a result, eprosartan relaxes the blood vessels, lowering blood pressure and increasing the supply of blood and oxygen to the heart .
Synthesis Analysis
Eprosartan is prepared by reacting 4-[[2-butyl-5-formyl-1H-imidazol-1-yl]methyl]benzoic acid or the bisulfite addition compound of .Molecular Structure Analysis
The molecular weight of Eprosartan is 520.62 . The chemical formula is C23H24N2O4S .Chemical Reactions Analysis
Eprosartan performs two actions on the renin-angiotensin system. By preventing the binding of angiotensin II to AT1, vascular smooth muscle relaxes and vasodilation occurs. By inhibiting norepinephrine production, blood pressure is further reduced .Physical And Chemical Properties Analysis
The presence of polyethylenimine (PEI) during the crystallization of eprosartan induced the self-assembly of small primary crystals into larger aggregates without changing the crystal polymorph .Mechanism of Action
Safety and Hazards
Eprosartan should not be used if you are pregnant. If you have diabetes, do not take eprosartan with any medicine that contains aliskiren (a blood pressure medicine). You should not use eprosartan if you are allergic to it . Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation .
Future Directions
Eprosartan is a useful treatment option in the management of a broad range of patients with hypertension, and its use with hydrochlorothiazide provides a rational combination regimen . Eprosartan is also used sometimes to treat heart failure (condition in which the heart is unable to pump enough blood to the rest of the body) and diabetic nephropathy (kidney disease in people with diabetes and high blood pressure) .
properties
IUPAC Name |
4-[[2-butyl-5-[(E)-3-ethoxy-3-oxo-2-(thiophen-2-ylmethyl)prop-1-enyl]imidazol-1-yl]methyl]benzoic acid |
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InChI |
InChI=1S/C25H28N2O4S/c1-3-5-8-23-26-16-21(27(23)17-18-9-11-19(12-10-18)24(28)29)14-20(25(30)31-4-2)15-22-7-6-13-32-22/h6-7,9-14,16H,3-5,8,15,17H2,1-2H3,(H,28,29)/b20-14+ |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEHWMEOIILLKJJ-XSFVSMFZSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)O)C=C(CC3=CC=CS3)C(=O)OCC |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)O)/C=C(\CC3=CC=CS3)/C(=O)OCC |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O4S |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl Eprosartan | |
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